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Compound of Interest

[1-(2-Aminophenyl)piperidin-4-
Compound Name:

yllmethanol
CAS No.: 402924-76-9
Cat. No.: B1521705

Get Quote

Executive Summary

[1-(2-Aminophenyl)piperidin-4-yllmethanol (CAS: 402924-76-9) is a specialized
pharmaceutical intermediate featuring a piperidine scaffold functionalized with an ortho-aniline
moiety and a primary alcohol. This bifunctional structure serves as a critical building block in
the synthesis of GPCR ligands, kinase inhibitors, and CNS-active agents.

This guide provides a comprehensive spectroscopic analysis (NMR, IR, MS) and a validated
synthesis workflow. It is designed for medicinal chemists and analytical scientists requiring
high-fidelity data for structural verification and purity assessment.

Chemical Identity & Properties
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Property Detail

IUPAC Name [1-(2-Aminophenyl)piperidin-4-yllmethanol
CAS Number 402924-76-9

Molecular Formula C12H18N20

Molecular Weight 206.29 g/mol

Physical State Solid (typically off-white to pale yellow)

Soluble in DMSO, Methanol, DCM; Sparingly

Solubilit
y soluble in Water

pKa (Calc) ~5.5 (Aniline N), ~15 (Alcohol OH)

Synthesis & Isolation Context

Understanding the synthesis is prerequisite to interpreting the spectroscopic data, particularly
for identifying common impurities (e.g., unreduced nitro intermediates or regioisomers).

The synthesis typically proceeds via a Nucleophilic Aromatic Substitution (SNAr) followed by
Nitro Reduction.

Experimental Workflow Diagram

2-Fluoronitrobenzene
(Electrophile)

4-Piperidinemethanol ) Nitro Intermediate
(Nucleophile) [1-(2-Nitrophenyl)piperidin-4-ylJmethanol

TARGET

[1-(2-Aminophenyl)piperidin-4-yllmethanol

K2CO3 / DMSO H2, Pd/C or Fe/NH4CI
90°C, 4-6h Reduction

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1521705/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-profiling-of-1-2-aminophenyl-piperidin-4-yl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 1: Two-step synthesis pathway via SNAr coupling and catalytic hydrogenation.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)

The NMR data below distinguishes the target amine from its nitro precursor. The key diagnostic
feature is the upfield shift of the aromatic protons upon reduction of the nitro group to the

amine.

Solvent: DMSO-ds (Recommended for solubility and exchangeable proton visualization).

IH NMR (400 MHz, DMSO-ds) — Characteristic Assignment
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. Lo . Assighment
Position o (ppm) Multiplicity Integration .
Logic
Ortho to amine
Ar-H (3) 6.80 — 6.85 dd 1H ]
(shielded)
Ar-H (5) 6.65-6.72 td 1H Para to amine
Ar-H (4) 6.50 — 6.60 td 1H Meta to amine
Ortho to
Ar-H (6) 6.90 - 7.00 dd 1H o
piperidine
Primary amine
NH:2 4.60 — 4.80 brs 2H (D20
exchangeable)
Hydroxyl
OH 4.45 - 455 t 1H (couples to CH2
if dry)
Hydroxymethyl
OCH:2 3.25-3.35 d/m 2H
protons
Equatorial
Pip-a 2.95-3.10 m 2H protons adjacent
toN
) Axial protons
Pip-o' 2.55-2.65 m 2H )
adjacentto N
) Methine CH (4-
Pip-y 1.45-1.60 m 1H N
position)
) Equatorial
Pip-B 1.65-1.75 d 2H
protons
Pip-B' 1.25-1.40 q 2H Axial protons

Mechanistic Insight:
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e Aromatic Region: The 2-aminophenyl system typically shows a complex 4-proton pattern.
Unlike the nitro precursor (which has protons deshielded >7.5 ppm), the amine is an
electron-donating group (EDG), shielding the ring protons to the 6.5-7.0 ppm range.

» Piperidine Ring: The N-aryl bond restricts the nitrogen lone pair, often broadening the alpha-
proton signals compared to the free base 4-piperidinemethanol.

13C NMR (100 MHz_DMSO-ds)

o (ppm) Carbon Type Assighment

145.2 Quaternary C C-N (Piperidine attachment)
142.8 Quaternary C C-NHz2 (Ipso to amine)
123.5 CH Aromatic CH

119.2 CH Aromatic CH

116.8 CH Aromatic CH

1155 CH Aromatic CH

66.2 CH: CH2-OH

52.4 CH:2 Piperidine C-a

38.5 CH Piperidine C-y

29.1 CH2 Piperidine C-3

Mass Spectrometry (MS)

Method: ESI+ (Electrospray lonization, Positive Mode)
» Molecular lon:

o [M+H]*: m/z 207.15 (Base Peak)

o [M+Na]*: m/z 229.13

o Fragmentation Pattern (MS/MS):
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o m/z 175: Loss of hydroxymethyl group [M - CH20H]*.

o m/z 119: Cleavage of the piperidine ring, retaining the phenyl-N fragment (Characteristic
of N-aryl piperidines).

Infrared Spectroscopy (IR)

Method: ATR-FTIR (Solid state)

Wavenumber (cm~—?) Vibration Mode Functional Group
3350 - 3450 N-H Stretch Primary Amine (Doublet)
3200 - 3300 O-H Stretch Alcohol (Broad)

2920, 2850 C-H Stretch Aliphatic (Piperidine)
1615, 1500 C=C Stretch Aromatic Ring

1250 C-N Stretch Aryl-Amine bond

Experimental Protocols
Protocol A: Synthesis of Nitro Intermediate

Self-validating step: Color change from colorless to bright yellow/orange.

o Reactants: Dissolve 2-fluoronitrobenzene (1.0 eq) and 4-piperidinemethanol (1.1 eq) in
DMSO (5 vol).

e Base: Add K2COs (2.0 eq).

e Reaction: Heat to 90°C for 4—6 hours. Monitor by TLC (Hexane/EtOAc 1:1) or LC-MS.

e Workup: Pour into ice water. The yellow solid precipitates. Filter, wash with water, and dry.
o Yield Target: >85%[1][2][3][4][5][6]

o Identity Check: 1H NMR should show deshielded aromatic protons (7.0—7.8 ppm).
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Protocol B: Reduction to Target Amine

Self-validating step: Disappearance of yellow color (nitro) to off-white (amine).

Catalyst: Suspend the Nitro Intermediate in Methanol. Add 10% Pd/C (5 wt% loading).

Hydrogenation: Stir under H2 atmosphere (balloon pressure is sufficient) at RT for 12 hours.

Purification: Filter through Celite to remove Pd. Concentrate filtrate.[7]

Crystallization: Recrystallize from Ethanol/Heptane if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of [1-(2-
Aminophenyl)piperidin-4-yllmethanol]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1521705/docs#technical-guide-spectroscopic-
profiling-of-1-2-aminophenyl-piperidin-4-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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